(2S)-cis-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
(2S)-cis-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
Diltiazem impurity.
Brand Name:
Vulcanchem
CAS No.:
87447-47-0
VCID:
VC21352585
InChI:
InChI=1S/C18H17NO4S/c1-11(20)23-16-17(12-7-9-13(22-2)10-8-12)24-15-6-4-3-5-14(15)19-18(16)21/h3-10,16-17H,1-2H3,(H,19,21)/t16-,17+/m1/s1
SMILES:
CC(=O)OC1C(SC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)OC
Molecular Formula:
C18H17NO4S
Molecular Weight:
343.4 g/mol
(2S)-cis-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one
CAS No.: 87447-47-0
Cat. No.: VC21352585
Molecular Formula: C18H17NO4S
Molecular Weight: 343.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Diltiazem impurity. |
|---|---|
| CAS No. | 87447-47-0 |
| Molecular Formula | C18H17NO4S |
| Molecular Weight | 343.4 g/mol |
| IUPAC Name | [(2S,3S)-2-(4-methoxyphenyl)-4-oxo-3,5-dihydro-2H-1,5-benzothiazepin-3-yl] acetate |
| Standard InChI | InChI=1S/C18H17NO4S/c1-11(20)23-16-17(12-7-9-13(22-2)10-8-12)24-15-6-4-3-5-14(15)19-18(16)21/h3-10,16-17H,1-2H3,(H,19,21)/t16-,17+/m1/s1 |
| Standard InChI Key | WKLRIRQZTCFCSE-SJORKVTESA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1[C@@H](SC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)OC |
| SMILES | CC(=O)OC1C(SC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)OC |
| Canonical SMILES | CC(=O)OC1C(SC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)OC |
| Appearance | White Solid |
| Melting Point | 147-150˚C |
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